Cas no 64646-03-3 (Bromobenzene-2,3,5,6-d4)

• Product Name: Bromobenzene-2,3,5,6-d4
• CAS No: 64646-03-3
• Molecular Formula: C₆H₅Br
• Molecular Weight: 161.032547712326
• CID: 1065851
• PubChem ID: 59859249

Bromobenzene-2,3,5,6-d4 Properties

Names and Identifiers

• Bromobenzene-2,3,5,6-d4
• Bromo(2,3,5,6-²H₄)benzene
• BroMobenzene--d4
• &amp
• 3-Bromobenzene-1?,2,4,5-d4
• Benzene-1,2,4,5-d4, 3-bromo-
• Deutero-D4 (2,3,5,6)
• ER &amp

• InChIKey： QARVLSVVCXYDNA-RHQRLBAQSA-N
• Inchi： 1S/C6H5Br/c7-6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D
• SMILES： C1(Br)=CC([2H])=C([2H])C([2H])=C1[2H]

Computed Properties

• Exact Mass: 159.98257g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 159.98257g/mol
• Heavy Atom Count: 7
• Complexity: 46.1
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes